Cas no 845658-60-8 (2-Thiazolemethanol,4-ethynyl-)

• Product Name: 2-Thiazolemethanol,4-ethynyl-
• CAS No: 845658-60-8
• MF: C₆H₅NOS
• MW: 139.174999952316
• CID: 716348
• PubChem ID: 45121773
• Update Time: 2025-04-19

2-Thiazolemethanol,4-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol,4-ethynyl-
• (4-ethynyl-1,3-thiazol-2-yl)methanol
• 4-ethynyl-2-Thiazolemethanol
• (4-ethynylthiazol-2-yl)methanol
• FT-0709927
• 845658-60-8
• SCHEMBL3898599

• Inchi： 1S/C6H5NOS/c1-2-5-4-9-6(3-8)7-5/h1,4,8H,3H2
• InChI Key： IGXZUEUIJGIZPK-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)N=C1CO

Computed Properties

• Exact Mass: 139.00918496g/mol
• Monoisotopic Mass: 139.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.4Ų